Cas no 115171-04-5 (4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride)

• Product Name: 4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride
• CAS No: 115171-04-5
• MF: C₈H₁₀ClF₃N₂O
• MW: 242.626011371613
• MDL: MFCD09763680
• CID: 1204613
• PubChem ID: 13929416
• Update Time: 2025-10-30

4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00OE2Z
• SBB099623
• CTK7F1571
• AG-A-64901
• [4-(2,2,2-trifluoroethoxy)phenyl]hydrazine hydrochloride
• 4'-Hydrazino-2,2,2-trifluorophenetole
• BL005454
• 4-(2,2,2-trifluoroethoxy)phenylhydrazine hydrochloride
• AC1Q3DGP
• [4-(2,2,2-trifluoroethoxy)phenyl]hydrazine
• 4-(2,2,2-Trifluoroethoxy)phenyl hydrazine, HCl
• NULL
• hydrochloride
• 1-(4-(2,2,2-TRIFLUOROETHOXY)PHENYL)HYDRAZINE HCL
• 1-(4-(2,2,2-trifluoroethoxy)phenyl)hydrazine hydrochloride
• 4-Hydrazino-beta,beta,beta-trifluorophenetole hydrochloride, 1-Hydrazino-4-(2,2,2-trifluoroethoxy)benzene hydrochloride
• Hydrazine, [4-(2,2,2-trifluoroethoxy)phenyl]-, hydrochloride (1:1)
• 4-(2,2,2-TRIFLUOROETHOXY)PHENYL HYDRAZINE HYDROCHLORIDE
• MFCD09763680
• EN300-66445
• 4-(2,2,2-Trifluoroethoxy)phenyl hydrazine HCl
• 115171-04-5
• AKOS027253613
• [4-(2,2,2-trifluoroethoxy)phenyl]hydrazine;hydrochloride
• C8H10ClF3N2O
• (4-(2,2,2-Trifluoroethoxy)phenyl)hydrazinehydrochloride
• AS-45762
• DTXSID30552729
• [4-(2,2,2-Trifluoroethoxy)phenyl]hydrazine--hydrogen chloride (1/1)
• (4-(2,2,2-Trifluoroethoxy)phenyl)hydrazine hydrochloride
• CS-0211246
• SB76925
• SCHEMBL10564643
• HYPWATMQUYXQIQ-UHFFFAOYSA-N
• 4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride

• MDL： MFCD09763680
• Inchi： 1S/C8H9F3N2O.ClH/c9-8(10,11)5-14-7-3-1-6(13-12)2-4-7;/h1-4,13H,5,12H2;1H
• InChI Key： HYPWATMQUYXQIQ-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=CC(=CC=1)NN)(F)F

Computed Properties

• Exact Mass: 242.04300
• Monoisotopic Mass: 242.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 3.48860

4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride

Professional Introduction to 4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride (CAS No. 115171-04-5)

4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 115171-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazine derivative class, characterized by its unique structural motif that includes a phenyl ring substituted with a 2,2,2-trifluoroethoxy group, and is further stabilized in its hydrochloride salt form. The presence of the trifluoroethoxy moiety introduces unique electronic and steric properties, making this compound a valuable intermediate in the synthesis of various pharmacologically active molecules.

The hydrochloride salt form of 4-(2,2,2-Trifluoroethoxy)phenylhydrazine enhances its solubility in aqueous systems, which is a critical factor for its application in drug formulation and biological assays. This solubility profile allows for easier incorporation into pharmaceutical formulations and facilitates its use in high-throughput screening (HTS) platforms where rapid dissolution and interaction with biological targets are essential. The compound’s stability under various conditions also makes it a reliable building block for synthetic chemists exploring novel heterocyclic compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. The trifluoroethoxy group in 4-(2,2,2-Trifluoroethoxy)phenylhydrazine contributes to enhanced metabolic stability and improved binding affinity to biological targets, attributes that are highly sought after in drug design. For instance, fluorine substitution has been widely reported to modulate the pharmacokinetic properties of small-molecule drugs by influencing their lipophilicity and interactions with metabolic enzymes. This feature has prompted researchers to explore derivatives of this compound as potential candidates for treating a range of diseases, including cancer and inflammatory disorders.

In the realm of drug discovery, hydrazine derivatives have historically been explored for their ability to interact with biological systems through hydrogen bonding and other non-covalent interactions. The phenyl ring in 4-(2,2,2-Trifluoroethoxy)phenylhydrazine provides a versatile scaffold for further functionalization, enabling the synthesis of complex molecules with tailored biological activities. Current research is focusing on leveraging this scaffold to develop inhibitors of key enzymes involved in disease pathways. For example, studies have demonstrated that hydrazine-based compounds can modulate the activity of enzymes such as kinases and phosphodiesterases, which are central to signal transduction pathways implicated in cancer progression.

The hydrochloride form of this compound also facilitates its use in solid-state applications, such as crystallographic studies where precise molecular packing is crucial for understanding intermolecular interactions. High-resolution crystal structures obtained from single-crystal X-ray diffraction have provided insights into how the trifluoroethoxy group influences the conformational preferences of the molecule and its potential binding modes within biological targets. These structural insights are invaluable for rational drug design, allowing chemists to optimize lead compounds by fine-tuning specific structural features.

From a synthetic perspective, 4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride serves as a versatile precursor for constructing more complex molecules. Its reactivity with various electrophiles allows for the introduction of additional functional groups, enabling the creation of libraries of derivatives for biological evaluation. Advances in flow chemistry have further enhanced the efficiency of synthesizing such derivatives by allowing for continuous processing and parallel synthesis. This approach not only accelerates the discovery process but also reduces waste generation, aligning with green chemistry principles.

The pharmacological potential of this compound has been underscored by several preclinical studies investigating its effects on model systems relevant to human disease. While comprehensive clinical data is still limited due to early-stage development efforts, preliminary results suggest that derivatives based on this scaffold exhibit promising activities against certain cancer cell lines. Mechanistic studies have revealed that these compounds can induce apoptosis or inhibit proliferation by disrupting critical cellular pathways. Such findings have spurred interest among academic and industrial researchers who are keen on exploring new therapeutic strategies.

Regulatory considerations also play a significant role in the development and commercialization of pharmaceutical compounds like 4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride. Manufacturers must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure safety and efficacy before market approval. Quality control measures during synthesis and purification are critical to achieving high-purity materials that meet regulatory standards. Collaborative efforts between synthetic chemists and regulatory experts help streamline the development process while maintaining compliance with international standards.

The growing interest in fluorinated compounds underscores their importance as pharmacophores in modern drug discovery. The unique properties imparted by fluorine atoms—such as increased metabolic stability and altered electronic distributions—make them indispensable tools for medicinal chemists seeking to optimize drug candidates. As research continues to uncover new applications for compounds like 4-(2,2,2-Trifluoroethoxy)phenylhydrazine, collaborations between academia and industry will be essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion,4-(2,2,2-Trifluoroethoxy)phenylhydrazine Hydrochloride (CAS No. 115171-04-5) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional utility. Its role as an intermediate in synthesizing bioactive molecules continues to be explored through innovative synthetic methodologies and interdisciplinary research efforts aimed at addressing unmet medical needs. As our understanding of disease mechanisms evolves alongside technological advancements in chemical synthesis,this compound will undoubtedly remain at forefront of medicinal research endeavors.